2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-[(3-butyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C25H25FN4O2S/c1-2-3-13-30-24(32)23-22(20(15-28-23)18-7-5-4-6-8-18)29-25(30)33-16-21(31)27-14-17-9-11-19(26)12-10-17/h4-12,15,28H,2-3,13-14,16H2,1H3,(H,27,31)
• InChI Key: NTRQWMAIEXWEFE-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C(=CN2)C3=CC=CC=C3)N=C1SCC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C25H25FN4O2S
• Molecular Weight: 464.6 g/mol
• CAS No.: 1261009-49-7

Description

2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-fluorobenzyl)acetamide is a useful research compound. Its molecular formula is C25H25FN4O2S and its molecular weight is 464.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound 2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-fluorobenzyl)acetamide and its derivatives demonstrate a complex structure which has been a subject of various synthesis and structural analysis studies. For example, compounds related to this chemical structure have been synthesized and characterized through various spectroscopic methods such as FT-IR, FT-Raman, and NMR. The detailed analysis of molecular interactions, including the hydrogen-bonded interactions, has been carried out using methods like density functional theory, offering insights into the stability and behavior of these molecules (Mary et al., 2020).

Anticancer Potential

Research indicates that derivatives of this compound exhibit significant anticancer activity. For instance, compounds with a similar structural framework have been tested against various human cancer cell lines, showing promising results as potential anticancer agents. These compounds interact with biological pathways and inhibit the proliferation of cancer cells, as seen in studies involving human lung carcinoma and adenocarcinoma mammary gland cell lines (Hosamani et al., 2015).

Antimicrobial Activity

In addition to anticancer properties, compounds structurally related to this compound have been explored for their antimicrobial activity. Synthesized heterocycles incorporating this moiety have been tested and evaluated as antimicrobial agents, offering potential applications in combating bacterial and fungal infections (Bondock et al., 2008).